Cas no 1158426-91-5 (7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 1158426-91-5
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• MDL: MFCD15176187
• CID: 4784672
• Update Time: 2025-06-20

7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde

• MDL： MFCD15176187
• Inchi： 1S/C10H7BrFNO/c1-13-4-6(5-14)9-8(12)3-2-7(11)10(9)13/h2-5H,1H3
• InChI Key： UVCLLEILENVMTK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C=O)=CN(C)C=21)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 22

Additional information on 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde

Introduction to 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde (CAS No. 1158426-91-5)

7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde, identified by the chemical compound code CAS No. 1158426-91-5, is a significant intermediate in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The structural features of 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde, including the presence of both bromine and fluoro substituents, make it a versatile scaffold for synthesizing novel bioactive molecules.

The bromo and fluoro groups in the molecular structure contribute to the compound's reactivity and binding affinity, enabling its use in various chemical transformations and biological assays. Specifically, the aldehyde functionality at the 3-position of the indole ring provides a reactive site for further derivatization, facilitating the synthesis of more complex molecules. This has made 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde a valuable building block in the construction of pharmacophores targeting multiple disease pathways.

In recent years, indole derivatives have been extensively studied for their potential in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The fluoro substituent, in particular, has been shown to enhance metabolic stability and improve oral bioavailability, making it a preferred choice in drug design. Additionally, the bromo group can be readily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups into the molecule.

One of the most promising applications of 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde is in the development of small-molecule inhibitors for kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in cellular processes, and their dysregulation is often associated with various diseases. By targeting these enzymes with highly specific inhibitors derived from 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde, researchers aim to develop novel therapeutic agents that can modulate disease progression effectively.

Recent studies have highlighted the compound's potential in oncology research. For instance, derivatives of 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde have been shown to inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The combination of bromo and fluoro substituents enhances binding affinity to target proteins, leading to more potent inhibition. Furthermore, preclinical trials have demonstrated that these compounds exhibit low toxicity profiles, making them attractive candidates for further development into clinical therapies.

The versatility of 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde extends beyond oncology. Researchers have also explored its use in treating inflammatory diseases by targeting inflammatory cytokines and chemokines. The aldehyde group allows for facile conjugation with other bioactive molecules, enabling the development of prodrugs or targeted delivery systems. This flexibility has opened up new avenues for therapeutic intervention in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde has shown promise in neurodegenerative disease research. Studies indicate that indole derivatives can modulate neurotransmitter systems and protect against neuronal damage caused by oxidative stress and inflammation. The structural motifs present in 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde make it a suitable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as 3-bromooxindole and 2-fluorobenzaldehyde, the compound can be synthesized through condensation reactions followed by functional group interconversions. The presence of both bromine and fluoro substituents allows for further modifications via cross-coupling reactions with palladium catalysts, enabling access to a wide range of substituted indoles.

The growing interest in 7-Bromo-4-fluoro-1-methyl-1H-indole-3-carbaldehyde has led to several patents being filed by pharmaceutical companies seeking to commercialize derivatives of this compound. These patents cover novel synthetic routes as well as new applications for treating various diseases. As research continues to uncover additional pharmacological properties, the demand for high-quality intermediates like 7-Bromo-4-fluoro-1-methyl-lindolecarbaldehyde (CAS No. 1158426-l)-91-(Bromofluoromethyl)-indolylcarboxaldehyde (CAS No.) is expected to rise further.

In conclusion,7-Bromo-lfluoromethyI-lindolylcarboxaldehyde (CAS No.) is a multifaceted compound with significant potential in pharmaceutical research and drug development Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases Including oncology inflammatory disorders neurodegenerative conditions, this compound continues to attract attention from researchers worldwide as they explore new therapeutic strategies based on indole derivatives.